Cas no 2171748-68-6 (2-{5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid)
2-{5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid
- 2-{[5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}pentanoic acid
- EN300-1526562
- 2171748-68-6
-
- Inchi: 1S/C27H31N3O5/c1-2-9-18(26(32)33)16-29-25(31)24(14-7-8-15-28)30-27(34)35-17-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-6,10-13,18,23-24H,2,7-9,14,16-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)
- InChI Key: PZFFANHQXFEVNQ-UHFFFAOYSA-N
- SMILES: O(C(NC(C(NCC(C(=O)O)CCC)=O)CCCC#N)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 477.22637110g/mol
- Monoisotopic Mass: 477.22637110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 13
- Complexity: 756
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 129Ų
2-{5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1526562-0.05g |
2-{[5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}pentanoic acid |
2171748-68-6 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1526562-0.1g |
2-{[5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}pentanoic acid |
2171748-68-6 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1526562-0.25g |
2-{[5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}pentanoic acid |
2171748-68-6 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1526562-0.5g |
2-{[5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}pentanoic acid |
2171748-68-6 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1526562-1.0g |
2-{[5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}pentanoic acid |
2171748-68-6 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1526562-2.5g |
2-{[5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}pentanoic acid |
2171748-68-6 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1526562-5.0g |
2-{[5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}pentanoic acid |
2171748-68-6 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1526562-10.0g |
2-{[5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}pentanoic acid |
2171748-68-6 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1526562-50mg |
2-{[5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}pentanoic acid |
2171748-68-6 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1526562-100mg |
2-{[5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}pentanoic acid |
2171748-68-6 | 100mg |
$2963.0 | 2023-09-26 |
2-{5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2-{5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid
2-{5-Cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid: A Comprehensive Overview
The compound with CAS No. 2171748-68-6, named 2-{5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its unique structure, which includes a cyano group, a fluorenylmethoxycarbonyl (Fmoc) group, and a pentanamide moiety. These structural features make it a valuable compound for research and development in areas such as drug delivery, bioconjugation, and materials science.
Recent advancements in chemical synthesis have enabled the precise construction of molecules like this one, allowing researchers to explore their properties in greater depth. The Fmoc group, in particular, has been widely studied for its role in protecting amino groups during peptide synthesis. This protection strategy is critical in the synthesis of complex peptides and proteins, where maintaining the integrity of amino groups is essential for successful folding and functionality.
The presence of the cyano group in this compound adds another layer of functionality. Cyanide groups are known for their ability to participate in various chemical reactions, including nucleophilic substitutions and additions. In the context of this molecule, the cyano group may serve as a reactive site for further modifications, enabling the creation of derivatives with tailored properties. For instance, researchers could exploit this group to introduce additional functional moieties or to facilitate cross-linking reactions in biomaterials.
Another notable feature of this compound is its pentanamide moiety, which contributes to its hydrophilic nature. Amide groups are commonly found in biological molecules such as peptides and proteins, making them compatible with physiological environments. This property could be advantageous in applications such as drug delivery, where molecules need to interact effectively with biological systems. Recent studies have highlighted the importance of hydrophilicity in enhancing the bioavailability of drugs, suggesting that this compound could serve as a promising scaffold for drug development.
The integration of these functional groups into a single molecule creates a versatile platform for further research. For example, the Fmoc group could be used to protect sensitive functionalities during synthesis, while the cyano group could act as a reactive site for subsequent modifications. This dual functionality makes the compound an attractive candidate for use in multicomponent reactions and click chemistry approaches.
From an applications perspective, this compound has potential uses in areas such as bioconjugation chemistry, where precise control over molecular interactions is crucial. The ability to modify the molecule at both the Fmoc and cyano sites could enable the creation of highly specific binding agents or sensors. Additionally, its structure suggests that it could be used as a building block for more complex molecules, such as polymers or dendrimers, which are increasingly being explored for their applications in nanotechnology.
Recent research has also focused on the stability and degradation profiles of similar compounds under physiological conditions. Understanding how these molecules behave in biological environments is critical for their successful application in drug delivery systems or diagnostic tools. Preliminary studies suggest that the Fmoc group may undergo controlled degradation under specific conditions, potentially releasing bioactive molecules or signaling agents.
In terms of synthesis, this compound represents a significant achievement in modern organic chemistry. Its construction likely involves multiple steps, including peptide bond formation, protection/deprotection strategies, and possibly ring-closing reactions to achieve its final structure. The use of advanced techniques such as microwave-assisted synthesis or continuous flow chemistry could further optimize its production process.
Looking ahead, the development of computational tools and machine learning algorithms is opening new avenues for predicting molecular properties and optimizing synthetic pathways. By leveraging these tools, researchers can gain deeper insights into the behavior of compounds like this one under various conditions. For instance, computational modeling could help identify optimal reaction conditions for synthesizing derivatives or predict how modifications to the molecule might affect its stability and reactivity.
In conclusion, 2-{5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid (CAS No. 2171748-68-6) is a multifaceted compound with significant potential across multiple disciplines. Its unique combination of functional groups positions it as a valuable tool for researchers seeking to develop innovative solutions in drug delivery, materials science, and beyond. As our understanding of its properties continues to grow through cutting-edge research methodologies and computational advancements, this compound is poised to play an increasingly important role in future scientific discoveries.
2171748-68-6 (2-{5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)